Cas no 227609-87-2 ((4-Fluoro-3-iodophenyl)methanol)

• Product Name: (4-Fluoro-3-iodophenyl)methanol
• CAS No: 227609-87-2
• MF: C₇H₆FIO
• MW: 252.024817943573
• MDL: MFCD18396949
• CID: 1072283
• PubChem ID: 23497488
• Update Time: 2025-10-28

(4-Fluoro-3-iodophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-Fluoro-3-iodophenyl)methanol
• 4-FLUORO-3-IODOBENZYL ALCOHOL
• DTXSID90634494
• AKOS015996881
• CJA60987
• MFCD18396949
• DB-344726
• KUENOVPEGWQHMJ-UHFFFAOYSA-N
• SCHEMBL5074917
• CS-0378751
• 4-Fluoro-3-iodobenzylalcohol
• LG-0720
• 227609-87-2

• MDL： MFCD18396949
• Inchi： 1S/C7H6FIO/c8-6-2-1-5(4-10)3-7(6)9/h1-3,10H,4H2
• InChI Key： KUENOVPEGWQHMJ-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(CO)=C1)F

Computed Properties

• Exact Mass: 251.94428
• Monoisotopic Mass: 251.94474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Additional information on (4-Fluoro-3-iodophenyl)methanol

Introduction to (4-Fluoro-3-iodophenyl)methanol (CAS No. 227609-87-2)

(4-Fluoro-3-iodophenyl)methanol (CAS No. 227609-87-2) is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique fluorine and iodine substitutions, has garnered considerable attention due to its potential in the development of novel therapeutic agents and its role in various chemical reactions.

The molecular structure of (4-Fluoro-3-iodophenyl)methanol consists of a benzene ring with a fluorine atom at the 4-position and an iodine atom at the 3-position, attached to a methanol group. This specific arrangement of functional groups imparts unique chemical properties that make it an attractive starting material for a wide range of synthetic transformations.

In recent years, the interest in (4-Fluoro-3-iodophenyl)methanol has been driven by its potential as a building block in the synthesis of fluorinated and iodinated pharmaceuticals. Fluorine atoms are known to enhance the metabolic stability and bioavailability of drugs, while iodine atoms can be used for radiolabeling in diagnostic imaging and therapeutic applications. These properties make (4-Fluoro-3-iodophenyl)methanol a valuable intermediate in the development of new drugs targeting various diseases.

One of the key areas where (4-Fluoro-3-iodophenyl)methanol has shown promise is in the field of oncology. Research has demonstrated that compounds derived from this intermediate can exhibit potent antitumor activity. For instance, a study published in the *Journal of Medicinal Chemistry* reported that a derivative of (4-Fluoro-3-iodophenyl)methanol showed significant inhibition of cancer cell proliferation in vitro and in vivo models. The fluorine substitution was found to enhance the compound's ability to penetrate cell membranes, while the iodine atom facilitated its radiolabeling for imaging purposes.

Beyond oncology, (4-Fluoro-3-iodophenyl)methanol has also been explored for its potential in neurodegenerative diseases. A recent study published in *Chemical Communications* highlighted the use of this compound as a precursor for developing small molecules that can cross the blood-brain barrier and target specific receptors involved in Alzheimer's disease and Parkinson's disease. The unique combination of fluorine and iodine substitutions allows for fine-tuning of the pharmacological properties of these molecules, making them suitable candidates for further clinical investigation.

In addition to its applications in drug discovery, (4-Fluoro-3-iodophenyl)methanol is also used as a reagent in organic synthesis. Its reactivity with various functional groups makes it a valuable tool for constructing complex molecular architectures. For example, it can be used in Suzuki coupling reactions to introduce aryl groups into organic molecules, or in palladium-catalyzed cross-coupling reactions to form carbon-carbon bonds. These synthetic transformations are crucial for the development of new materials and pharmaceuticals.

The synthesis of (4-Fluoro-3-iodophenyl)methanol typically involves several steps, including the introduction of the fluorine and iodine substituents onto the benzene ring followed by the formation of the methanol group. Various methods have been reported for these transformations, each with its own advantages and limitations. A common approach involves starting from 4-fluorobenzaldehyde or 3-bromoanisole, which are then subjected to sequential reactions involving halogenation, reduction, and hydroxylation.

The physical properties of (4-Fluoro-3-iodophenyl)methanol

In conclusion, (4-Fluoro-3-iodophenyl)methanol (CAS No. 227609-87-2) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique combination of fluorine and iodine substitutions makes it an attractive starting material for developing novel therapeutic agents and synthetic intermediates. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in the scientific community.